Cas no 2567494-32-8 ((2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride)

• Product Name: (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride
• CAS No: 2567494-32-8
• MF: C₆H₁₄ClF₂N
• MW: 173.63186788559
• MDL: MFCD32878583
• CID: 5657864
• PubChem ID: 155820251
• Update Time: 2025-06-08

(2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-1,1-Difluoro-3-methylpentan-2-amine;hydrochloride
• (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride
• EN300-27692817
• 2567494-32-8

• MDL： MFCD32878583
• Inchi： 1S/C6H13F2N.ClH/c1-3-4(2)5(9)6(7)8;/h4-6H,3,9H2,1-2H3;1H/t4?,5-;/m1./s1
• InChI Key： TYHDXMNQKLHZPP-VVNPLDQHSA-N
• SMILES： Cl.FC([C@@H](C(C)CC)N)F

Computed Properties

• Exact Mass: 173.0782835g/mol
• Monoisotopic Mass: 173.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 75.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride

Introduction to (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride (CAS No. 2567494-32-8)

(2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2567494-32-8, is a hydrochloride salt that exhibits unique structural and functional properties, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both fluorine and amine functional groups in its molecular structure imparts distinct reactivity and binding characteristics, which are highly relevant in medicinal chemistry.

The compound’s stereochemistry, specifically the (2R) configuration at the chiral center, plays a crucial role in its biological activity. Chiral molecules often exhibit different pharmacological properties depending on their stereochemical configuration, and the (2R) isomer of this compound has been studied for its potential in modulating biological pathways. Recent research has highlighted the importance of fluorinated amines in drug design, particularly due to their ability to enhance metabolic stability and binding affinity to biological targets.

In the context of modern drug discovery, (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride has been explored as a building block for more complex molecules. The fluorine atoms in its structure contribute to lipophilicity and can improve the compound’s membrane permeability, which is a critical factor for oral bioavailability. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic profiles of fluorinated amine derivatives. Studies have demonstrated that compounds with similar structural motifs to (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride can exhibit potent activity against various disease targets. For instance, research has shown that fluorinated amines may have applications in oncology, where they can act as inhibitors of key enzymes involved in cancer cell proliferation.

The synthesis of (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule typically requires specialized synthetic methodologies, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. The hydrochloride salt form enhances the compound’s solubility in aqueous media, making it more suitable for formulation into pharmaceutical products.

One of the most promising areas of research involving this compound is its potential use as a precursor for central nervous system (CNS) drugs. Fluorinated amine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The (2R) configuration may further enhance its CNS penetration by optimizing its lipophilic properties while maintaining metabolic stability.

Evaluation of (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride in preclinical studies has revealed intriguing biological activities. In vitro assays have indicated that this compound can interact with specific receptors and enzymes, potentially leading to therapeutic effects. For example, it may inhibit the activity of enzymes overexpressed in inflammatory conditions or modulate neurotransmitter release. These findings underscore the importance of fluorinated amine compounds in addressing unmet medical needs.

The industrial production of (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride must adhere to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound’s structural integrity and chemical purity. These methods are essential for guaranteeing that pharmaceutical products derived from this intermediate meet regulatory standards.

The future prospects of this compound are closely tied to ongoing research efforts aimed at expanding its therapeutic applications. Collaborative studies between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As computational modeling techniques continue to evolve, researchers will be better positioned to predict the biological behavior of complex molecules like (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride before experimental validation.

In summary, (2R)-1,1-difluoro-3-methylpentan-2-amine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug development underscores the importance of fluorinated amine compounds in modern medicine. Continued research into this molecule will likely uncover new opportunities for treating a wide range of diseases.